![molecular formula C14H9F3N2O3 B3870033 N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide](/img/structure/B3870033.png)
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide
Overview
Description
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide, also known as NTFB, is a compound that has gained significant attention in scientific research due to its unique properties. NTFB is a small molecule that has been found to have potential applications in various fields, including pharmaceuticals, materials science, and biochemistry.
Scientific Research Applications
Chemosensor Development for Cyanide Detection
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide derivatives have been explored for their application in chemosensor development. Specifically, these compounds exhibit a strong affinity for cyanide in aqueous environments. This property makes them practical for monitoring cyanide concentrations in various aqueous samples, leveraging the compound's selective response to CN− ions (Sun, Wang, & Guo, 2009).
Crystal Structure Analysis
The compound's crystal structure has been extensively studied. For example, research on 2-Nitro-N-(4-nitrophenyl)benzamide, a closely related compound, involved its synthesis, characterization, and crystal structure determination using single-crystal X-ray diffraction (Saeed, Hussain, & Flörke, 2008). These studies are crucial for understanding the compound's physical properties and potential applications in various fields.
Corrosion Inhibition Studies
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide derivatives have been examined for their effectiveness in inhibiting corrosion, particularly in the context of mild steel in acidic environments. These studies involve both computational and experimental approaches, revealing insights into the compound's interaction with metal surfaces and its potential as a corrosion inhibitor (Mishra et al., 2018).
Polymer Synthesis Applications
The compound has been used in synthesizing poly(arylene ether amide)s with trifluoromethyl pendent groups. These polymers exhibit notable properties likehigh molecular weights and glass transition temperatures, and are soluble in common organic solvents. This synthesis process, which involves a nucleophilic nitro displacement reaction, demonstrates the compound's utility in creating advanced materials with specific desired properties (Lee & Kim, 2002).
Antidiabetic and Antimicrobial Potential
In the field of pharmaceutical research, N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide derivatives have been synthesized and evaluated for their potential in treating diabetes and as antimicrobial agents. The compounds were tested against α-glucosidase and α-amylase enzymes, showing significant inhibitory activity. Furthermore, these compounds demonstrated potential against various bacterial and fungal species, indicating their broad spectrum of bioactivity (Thakal, Singh, & Singh, 2020).
Anticancer Activity
A derivative of N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide, namely N-((3-chloro-2-hydroxy-5-nitrophenyl)carbamothioyl)benzamide, has been investigated for its anticancer properties. This study focused on optimizing the anti-cancer activity of phosphatidylinositol-3 kinase pathway inhibitors and demonstrated increased stability, drug likeness, and toxicity towards cancer cells (Kommagalla et al., 2014).
properties
IUPAC Name |
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2O3/c15-14(16,17)10-4-1-3-9(7-10)13(20)18-11-5-2-6-12(8-11)19(21)22/h1-8H,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEYXYYXOUMOXSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-nitrophenyl)-3-(trifluoromethyl)benzamide |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.